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Compound of Interest

Compound Name: 1,14-Tetradecanedioic-D24 acid

Cat. No.: B1436207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methods for 1,14-tetradecanedioic-D24 acid, a deuterated analog of 1,14-tetradecanedioic

acid. The information presented herein is intended for researchers, scientists, and

professionals involved in drug development and other scientific endeavors requiring isotopically

labeled compounds.

Introduction to 1,14-Tetradecanedioic Acid and its
Deuterated Analog
1,14-Tetradecanedioic acid, a long-chain dicarboxylic acid, serves as a versatile building block

in various industrial applications, including the synthesis of polyamides, polyesters, plasticizers,

and lubricants.[1][2] Its fully deuterated analog, 1,14-tetradecanedioic-D24 acid, is of

significant interest in metabolic research, pharmacokinetic studies, and as an internal standard

in mass spectrometry-based analyses due to the kinetic isotope effect. The incorporation of

deuterium can alter metabolic pathways, potentially leading to improved pharmacokinetic

profiles of drug candidates.[3]

Synthesis of 1,14-Tetradecanedioic-D24 Acid
The synthesis of 1,14-tetradecanedioic-D24 acid can be approached through several

methodologies, primarily involving the deuteration of the corresponding non-labeled
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dicarboxylic acid or a suitable precursor. A common and effective method is through

hydrogen/deuterium (H/D) exchange reactions.

Proposed Synthetic Pathway: Catalytic H/D Exchange
A plausible and scalable approach for the synthesis of 1,14-tetradecanedioic-D24 acid is

through a metal-catalyzed H/D exchange reaction using deuterium oxide (D₂O) as the

deuterium source. This method has been successfully applied to the synthesis of other

deuterated carboxylic acids.[4][5]

Experimental Protocol: Catalytic H/D Exchange

Materials:

1,14-Tetradecanedioic acid

Deuterium oxide (D₂O, 99.8 atom % D)

Palladium on carbon (Pd/C, 10 wt%) or other suitable catalyst

Anhydrous, deuterated solvent (e.g., dioxane-d8, THF-d8)

Procedure:

In a high-pressure reactor, dissolve 1,14-tetradecanedioic acid in the anhydrous

deuterated solvent.

Add the Pd/C catalyst to the solution under an inert atmosphere (e.g., argon).

Pressurize the reactor with deuterium gas (D₂) to an appropriate pressure.

Heat the reaction mixture to a temperature known to facilitate H/D exchange (typically

ranging from 100 to 200 °C) and stir vigorously for an extended period (24-72 hours).

Monitor the progress of the reaction by taking small aliquots and analyzing them by ¹H

NMR to observe the disappearance of proton signals.
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Upon completion, cool the reactor to room temperature and carefully vent the deuterium

gas.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Remove the solvent under reduced pressure to obtain the crude 1,14-tetradecanedioic-
D24 acid.

Logical Relationship of Synthesis Steps
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Caption: Proposed workflow for the synthesis of 1,14-Tetradecanedioic-D24 acid.
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Purification of 1,14-Tetradecanedioic-D24 Acid
Purification of deuterated compounds presents unique challenges, as isotopic mixtures are

often difficult to separate using standard chromatographic techniques.[6] The primary goal is to

remove non-isotopic impurities while preserving the high isotopic enrichment.

Recrystallization
For solid compounds like 1,14-tetradecanedioic-D24 acid, recrystallization is an effective

method for removing chemical impurities.[6]

Experimental Protocol: Recrystallization

Solvent Selection: Choose a solvent system in which the deuterated acid is soluble at

elevated temperatures but sparingly soluble at room temperature or below. A mixture of a

deuterated solvent and a non-deuterated co-solvent might be necessary.

Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration.

Crystallization: Allow the solution to cool slowly to induce crystallization. Further cooling in an

ice bath can maximize the yield.

Isolation: Collect the crystals by filtration.

Washing: Wash the crystals with a small amount of cold, fresh solvent to remove any

remaining impurities.

Drying: Dry the purified crystals under high vacuum.

Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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